Cas no 2138214-90-9 ([6-Methyl-4-(oxolan-3-yl)pyridin-2-yl]methanamine)

• Product Name: [6-Methyl-4-(oxolan-3-yl)pyridin-2-yl]methanamine
• CAS No: 2138214-90-9
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6110541
• PubChem ID: 165466077
• Update Time: 2025-05-20

[6-Methyl-4-(oxolan-3-yl)pyridin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-767912
• 2138214-90-9
• [6-methyl-4-(oxolan-3-yl)pyridin-2-yl]methanamine
• [6-Methyl-4-(oxolan-3-yl)pyridin-2-yl]methanamine

• Inchi： 1S/C11H16N2O/c1-8-4-10(5-11(6-12)13-8)9-2-3-14-7-9/h4-5,9H,2-3,6-7,12H2,1H3
• InChI Key： FAWZJLRDLVAELV-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=C(C)N=C(CN)C=2)C1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.1Ų

Additional information on [6-Methyl-4-(oxolan-3-yl)pyridin-2-yl]methanamine

Introduction to [6-Methyl-4-(oxolan-3-yl)pyridin-2-yl]methanamine (CAS No. 2138214-90-9)

[6-Methyl-4-(oxolan-3-yl)pyridin-2-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2138214-90-9, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a pyridine ring substituted with a methyl group at the 6-position and an oxolane ring at the 4-position, linked to a methanamine group. This distinctive configuration imparts [6-Methyl-4-(oxolan-3-yl)pyridin-2-yl]methanamine with specific chemical reactivity and biological activity, making it a valuable candidate for further investigation.

The synthesis of [6-Methyl-4-(oxolan-3-yl)pyridin-2-yl]methanamine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the pyridine derivative, followed by the introduction of the oxolane moiety through nucleophilic substitution or other suitable coupling techniques. The final step involves the addition of the methanamine group, which is critical for achieving the desired biological properties. Advanced spectroscopic and chromatographic methods are employed throughout the synthesis to ensure high purity and yield, underscoring the compound's importance in pharmaceutical research.

Recent studies have demonstrated the promising potential of [6-Methyl-4-(oxolan-3-yl)pyridin-2-yl]methanamine in various therapeutic applications. Its unique structural features suggest that it may interact with biological targets in novel ways, offering opportunities for the development of new drugs. For instance, research has indicated that this compound exhibits inhibitory activity against certain enzymes and receptors, which are implicated in various diseases. These findings have sparked interest among scientists looking for innovative therapeutic strategies.

In particular, [6-Methyl-4-(oxolan-3-yl)pyridin-2-yl]methanamine has shown promise in preclinical studies as a potential treatment for neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for further development. Additionally, its structural similarity to known bioactive molecules suggests that it may have synergistic effects when combined with other therapeutic agents. These attributes have positioned [6-Methyl-4-(oxolan-3-yl)pyridin-2-yl]methanamine as a key compound in ongoing research efforts aimed at addressing complex neurological conditions.

The pharmacokinetic properties of [6-Methyl-4-(oxolan-3-yloxy)-pyridin]-2-amino also play a crucial role in its potential therapeutic applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its efficacy and safety. The presence of the oxolane ring influences its solubility and stability, while the methanamine group contributes to its bioavailability. These characteristics make [6-Methyl-pyridin]-2-amino a promising candidate for further clinical development.

Furthermore, [6-Methyl-pyridin]-2-amino has been explored in combination therapies, where it is paired with other compounds to enhance therapeutic outcomes. Preliminary data suggest that when used in conjunction with certain anti-inflammatory agents, it may produce additive or synergistic effects, leading to improved patient responses. This approach aligns with current trends in drug development, which emphasize personalized medicine and combination therapies to address complex diseases more effectively.

The synthetic methodologies used to produce [6-Methyl-pyridin]-2-amino also contribute to its significance in pharmaceutical chemistry. The development of efficient synthetic routes not only facilitates large-scale production but also allows for modifications that can enhance its biological activity. Researchers have been exploring various synthetic strategies to optimize yield and purity, ensuring that this compound remains viable for both preclinical and clinical studies.

The future prospects of [6-Methyl-pyridin]-2-amino are promising, with ongoing research aimed at uncovering new therapeutic applications and refining its synthetic pathways. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in drug discovery and development. Its unique structural features and favorable pharmacokinetic properties make it a compelling candidate for further investigation.